Cas no 103418-06-0 (1H-Pyrrole-3-carbonitrile,4-(4-methylphenyl)-)

• Product name: 1H-Pyrrole-3-carbonitrile,4-(4-methylphenyl)-
• CAS No: 103418-06-0
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 125654
• PubChem ID: 13631863

1H-Pyrrole-3-carbonitrile,4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4-(4-methylphenyl)-
• 4-(4-METHYLPHENYL)-1H-PYRROLE-3-CARBONITRILE
• 4-(4-methylphenyl)pyrrole-3-carbonitrile
• ACMC-20m69i
• AG-D-14197
• AGN-PC-00NH3Y
• CTK4A2068
• SureCN9042765
• SCHEMBL9042765
• JMKOPUWHEINMLK-UHFFFAOYSA-N
• AKOS006326466
• 103418-06-0
• DTXSID70545473
• 4-(p-Tolyl)-1H-pyrrole-3-carbonitrile

• Inchi： InChI=1S/C12H10N2/c1-9-2-4-10(5-3-9)12-8-14-7-11(12)6-13/h2-5,7-8,14H,1H3
• InChI Key： JMKOPUWHEINMLK-UHFFFAOYSA-N
• SMILES： CC1C=CC(C2=CNC=C2C#N)=CC=1

Computed Properties

• Exact Mass: 182.08400
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• PSA: 39.58000
• LogP: 2.86178